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Compound of Interest

Compound Name: BISMUTH SUCCINATE

Cat. No.: B578273

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bismuth succinate is an organic salt of bismuth that, like other bismuth-containing
compounds, holds potential for therapeutic applications, particularly in the realm of
gastroenterology. Bismuth compounds have a long history of medicinal use, primarily for
treating gastrointestinal disorders.[1] This guide provides a preliminary investigation into the
physicochemical properties, synthesis, and potential mechanisms of action of bismuth
succinate, drawing upon the broader knowledge of bismuth compounds where specific data
for the succinate salt is not available.

Physicochemical Properties

Quantitative data for bismuth succinate is not extensively reported in publicly available
literature. The following tables summarize the known information for bismuth succinate and
related, more thoroughly studied bismuth salts for comparative purposes.

Table 1: Physicochemical Properties of Bismuth Succinate
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Property Value Source(s)
Molecular Formula C12H12Bi2012 [2]
Molecular Weight 766.18 g/mol [2]

IUPAC Name dibismuth;tris(butanedioate) [2]

CAS Number 139-16-2 [2]
Appearance Data not available

Data not available for
) ) succinate salt. Bismuth
Melting Point ) [3]
subsalicylate decomposes at

>350 °C.

Bismuth compounds are
generally considered to have
o low solubility in agueous
Solubility in Water ) N o [4]
solutions. Specific quantitative
data for bismuth succinate is

not readily available.

Bismuth subsalicylate is
o practically insoluble in alcohol.
Solubility in Ethanol B ) [3]
Specific data for bismuth

succinate is not available.

Bismuth subsalicylate is
reported to be insoluble or
o slightly soluble in DMSO (< 1
Solubility in DMSO N [5]
mg/mL). Specific data for
bismuth succinate is not

available.

Table 2: Synonyms for Bismuth Succinate
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Synonym

Bismuth subsuccinate

Bisupan

Succinic acid, bismuth salt (3:2)

Bismuth(3+) butanedioate (2/3)

[Source:[2]]

Experimental Protocols
Synthesis of Basic Bismuth(lll) Succinate

A detailed procedure for the preparation of high-purity basic bismuth(lll) succinate has been
described and involves a multi-step process.[6]

Experimental Workflow for Synthesis of Basic Bismuth(lll) Succinate
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Step 1: Preparation of High-Purity Bismuth Precursor

Process Solution of Bismuth in Nitric Acid

Addition of water or
ammonium carbonate

y
Hydrolytic Treatment

l

Bi605(0OH)35-:3H20

Step 2: Conversion to Bismuth Oxide

Treatment with NaOH Solution

:

Finely Crystalline a-Bi203

Step 3: Synthesis of Basic Bismuth(IIT) Succinate

Reaction with Succinic Acid Solution

:

Basic Bismuth(III) Succinate
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Bismuth Succinate Sample

'

Digestion in Nitric Acid

l

pH Adjustment
(pH ~1.5-1.6)

'

Addition of Indicator
(e.g., Xylenol Orange)

'

Titration with Standardized
0.01 M EDTA Solution

'

Endpoint Detection
(Color Change)

:

Calculation of Bismuth Content
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Preliminary
Investigation of Bismuth Succinate Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b578273#preliminary-investigation-of-bismuth-
succinate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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